Cas no 20666-60-8 (2,4(1H,3H)-Pyrimidinedione-1,3-d2)

• Product Name: 2,4(1H,3H)-Pyrimidinedione-1,3-d2
• CAS No: 20666-60-8
• MF: C₄H₄N₂O₂
• MW: 114.099083900452
• CID: 241391
• PubChem ID: 23278348
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione-1,3-d2 Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione-1,3-d2
• URACIL-1,3-D2
• 1,3-didecyl-cyclohexane
• 1,3-didehydro-2,4,6-trifluoro-5-iodobenzene
• 1,3-dideuterio-1H-pyrimidine-2,4-dione
• 1,3-Di-n-decylcyclohexane
• AC1L5KTL
• AC1Q28R4
• AR-1B6890
• Cyclohexane, 1,3-didecyl-
• Cyclohexane,3-didecyl-
• KST-1B5571
• NSC125397
• D98948
• 1,3-Dideuteriopyrimidine-2,4-dione
• HY-I0960S6
• 20666-60-8
• Uracil-d2-1
• 1,3-dideuterouracil
• CS-0564592

• Inchi： 1S/C4H4N2O2/c7-3-1-2-5-4(8)6-3/h1-2H,(H2,5,6,7,8)/i/hD2
• InChI Key： ISAKRJDGNUQOIC-ZSJDYOACSA-N
• SMILES： O=C1N([2H])C=CC(N1[2H])=O

Computed Properties

• Exact Mass: 114.039830867g/mol
• Monoisotopic Mass: 114.039830867g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 58.2Ų